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Compound of Interest

Compound Name: pd 174265

Cat. No.: B1679130

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and protocols for the preparation of a stock
solution of PD 174265 in Dimethyl Sulfoxide (DMSOQO). PD 174265 is a potent, cell-permeable,
and reversible inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][2]
Accurate preparation of stock solutions is critical for ensuring experimental reproducibility and
obtaining reliable results in cell-based assays and other research applications.

Chemical Properties of PD 174265

A thorough understanding of the physicochemical properties of PD 174265 is essential for its
proper handling and storage.

Property Value Source
Molecular Formula C17H15BrN4O [1103114]
Molecular Weight 371.23 g/mol [31[5]
CAS Number 216163-53-0 [11[3]1[41[5]
Appearance Yellow solid [3]

Purity >97% (HPLC)
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Solubility in DMSO

PD 174265 exhibits good solubility in DMSO, making it a suitable solvent for preparing high-
concentration stock solutions. However, solubility limits from different suppliers vary. It is
recommended to consult the manufacturer's datasheet for the specific lot being used.
Sonication may be required to fully dissolve the compound.[3]

Supplier/Source Reported Solubility in DMSO
Abcam Up to 100 mM

TargetMol 10 mg/mL (26.94 mM)
Sigma-Aldrich 200 mg/mL

Cayman Chemical 10 mg/mL

Protocol for Preparing a 10 mM Stock Solution of
PD 174265 in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro studies.

Materials:

PD 174265 powder

Anhydrous DMSO (Biotechnology Grade)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator

Procedure:
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Equilibrate Reagents: Allow the vial of PD 174265 powder and the anhydrous DMSO to
equilibrate to room temperature for at least one hour before opening to prevent
condensation.

Weighing PD 174265: Accurately weigh out the desired amount of PD 174265 powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you
will need 3.71 mg of PD 174265 (see calculation below).

Calculation:

o Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

o Mass (mg) = 0.010 mol/L x 0.001 L x 371.23 g/mol x 1000 mg/g = 3.7123 mg

Dissolution:

o

Add the weighed PD 174265 powder to a sterile microcentrifuge tube.

[¢]

Add the calculated volume of anhydrous DMSO. For 3.71 mg of PD 174265, add 1 mL of
DMSO to achieve a 10 mM concentration.

[¢]

Vortex the solution thoroughly for several minutes until the powder is completely dissolved.
A clear, yellow solution should be obtained.

[¢]

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.
Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,
tightly sealed vials. This minimizes freeze-thaw cycles and reduces the risk of
contamination and degradation.

o Short-term storage: Store aliquots at -20°C for up to one month.[6]

o Long-term storage: For storage longer than one month, it is recommended to store
aliquots at -80°C, where they can be stable for up to 6 months.[6]
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Experimental Workflow

The following diagram illustrates the workflow for preparing the PD 174265 stock solution.
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Preparation

Equilibrate PD 174265
and DMSO to Room Temperature

'

Weigh PD 174265 Powder

'

Add Anhydrous DMSO

'

Vortex/Sonicate to Dissolve

'

Aliquot into Single-Use Vials

'

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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DMSOQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679130#preparing-a-stock-solution-of-pd-174265-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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